5-fluoro-N-(3-(furan-2-yl)-2-hydroxy-2-methylpropyl)-2-methoxybenzenesulfonamide

• IUPAC Name: 5-fluoro-N-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C15H18FNO5S/c1-15(18,9-12-4-3-7-22-12)10-17-23(19,20)14-8-11(16)5-6-13(14)21-2/h3-8,17-18H,9-10H2,1-2H3
• InChI Key: ZJYZAWWCWVOLPG-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=CO1)(CNS(=O)(=O)C2=C(C=CC(=C2)F)OC)O
• Molecular Formula: C15H18FNO5S
• Molecular Weight: 343.4 g/mol

Description

5-fluoro-N-(3-(furan-2-yl)-2-hydroxy-2-methylpropyl)-2-methoxybenzenesulfonamide, also known as A-769662, is a small molecule activator of AMP-activated protein kinase (AMPK). AMPK is an energy-sensing enzyme that plays a crucial role in regulating cellular metabolism. A-769662 has been extensively studied for its potential therapeutic applications in metabolic disorders, cancer, and neurodegenerative diseases.

Scientific Research Applications

Quantum Chemical and Molecular Dynamics Simulation Studies

Research on piperidine derivatives closely related to the compound has been conducted to explore their adsorption and corrosion inhibition properties on iron. Through quantum chemical calculations and molecular dynamics simulations, these studies provide insights into the reactivity parameters and adsorption behaviors of similar compounds on metal surfaces. Such research highlights potential applications in corrosion inhibition and material science (Kaya et al., 2016).

Cyclooxygenase-2 Inhibitors

Sulfonamide derivatives have been synthesized and evaluated for their ability to inhibit cyclooxygenase-2 (COX-2) enzymes. This research points to potential therapeutic applications, particularly in the development of selective COX-2 inhibitors for the treatment of inflammation and pain (Hashimoto et al., 2002).

Electrophilic Fluorinating Reagents

The development of sterically demanding electrophilic fluorinating reagents, such as N-fluoro-(3,5-di-tert-butyl-4-methoxy)benzenesulfonimide, showcases the utility of sulfonamide derivatives in synthetic chemistry, particularly in enhancing the enantioselectivity of fluorination reactions (Yasui et al., 2011).

Anticancer Agents

Aminothiazole-paeonol derivatives have been synthesized and shown to possess high anticancer potential against various cancer cell lines. Such research underscores the potential of sulfonamide derivatives in the development of new anticancer agents (Tsai et al., 2016).